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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,12-Dodecanediol is a long-chain aliphatic diol with applications in the synthesis of
polyesters, polyurethanes, and other polymers.[1][2] It also serves as a versatile building block
in the production of surfactants, lubricants, and plasticizers.[2] Accurate and reliable analytical
methods are crucial for its characterization, quantification, and quality control in various
industrial and research applications. Mass spectrometry (MS), particularly when coupled with
gas chromatography (GC-MS), is a powerful technique for the analysis of 1,12-dodecanediol.
This document provides detailed application notes and protocols for the mass spectrometric
analysis of this compound.

Physicochemical Properties of 1,12-Dodecanediol

A summary of the key physicochemical properties of 1,12-dodecanediol is presented in the

table below.
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Property Value

Molecular Formula C12H2602

Molecular Weight 202.33 g/mol

CAS Number 5675-51-4

Appearance Colorless crystalline solid
Melting Point 79-81 °C

Boiling Point 189 °C at 12 mmHg

Solubilit Soluble in alcohol and warm ether; Insoluble in
olubility
water and petroleum ether.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a widely used technique for the analysis of volatile and semi-volatile compounds like
1,12-dodecanediol. Due to its relatively low volatility, a derivatization step is often
recommended to improve its chromatographic properties.[3] Silylation, the replacement of
active hydrogens on the hydroxyl groups with a trimethylsilyl (TMS) group, is a common
derivatization technique for this purpose.

Quantitative Data from Electron lonization (ElI) GC-MS

The following table summarizes the major fragment ions observed in the electron ionization (70
eV) mass spectrum of underivatized 1,12-dodecanediol.
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miz Relative Intensity (%) Proposed Fragment lon
55 99.99 [CaH7]*

41 65.32 [CsHs]*

82 63.01 [CeH10]*

68 46.15 [CsHs]*

31 38.24 [CH20H]*

Data sourced from MassBank of North America (MoNA) and NIST Mass Spectrometry Data
Center.[4][5]

Experimental Protocols
Protocol 1: GC-MS Analysis of 1,12-Dodecanediol

This protocol outlines a typical procedure for the analysis of 1,12-dodecanediol using GC-MS,
including an optional but recommended derivatization step.[3]

1. Sample Preparation:

o Accurately weigh and dissolve a known amount of 1,12-dodecanediol in a suitable solvent
such as dichloromethane.

2. Derivatization (Silylation - Recommended):

» To the sample solution, add a silylating agent, for example, N,O-
Bis(trimethylsilyDtrifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

o Heat the mixture at 70°C for 30 minutes to facilitate the conversion of the hydroxyl groups to
their trimethylsilyl (TMS) ethers.

3. GC-MS Instrumentation and Conditions:
e Gas Chromatograph:

o Column: A non-polar capillary column (e.g., DB-1 or DB-5).
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o Carrier Gas: Helium at a constant flow rate.

o Oven Program: A temperature gradient is typically employed. For example, start at a lower
temperature and ramp up to a higher temperature to ensure good separation.

e Mass Spectrometer:
o lonization: Electron lonization (EIl) at 70 eV.
o Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

o Data Acquisition: Scan a mass range of m/z 50-600 to obtain the full mass spectrum.

Diagram: GC-MS Experimental Workflow
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GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052552#mass-spectrometry-of-1-12-dodecanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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